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Compound of Interest

Compound Name: NC-174

Cat. No.: B15553525 Get Quote

Disclaimer: The identity of the substance designated "NC-174" could not be definitively

established from available public information. Search results included references to

"ISOCYANATE 174," "CO-174" (a cobalt-based substance), and a non-hazardous material in a

clinical trial setting. Given the potential for severe health risks associated with hazardous

chemicals, it is imperative to obtain the specific Safety Data Sheet (SDS) for the exact "NC-
174" substance in use to ensure appropriate safety measures are taken.

This guide provides essential, immediate safety and logistical information for handling a

hazardous chemical, using data synthesized from publicly available information for similarly

designated substances as a proxy. This information should be adapted following a thorough

review of the substance-specific SDS.

Immediate Safety and Personal Protective Equipment
(PPE)
Safe handling of any hazardous chemical is paramount to prevent exposure and ensure a safe

laboratory environment. A workplace hazard assessment is required to determine the

necessary PPE for protecting employees.[1] The following table summarizes the recommended

PPE for handling hazardous chemicals, based on potential hazards identified for substances

with similar designations.
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Protection Type Recommended PPE Specifications & Rationale

Respiratory Protection NIOSH-approved respirator

Required if ventilation is

inadequate or when exposed

to dust, mists, or vapors.[2][3]

For isocyanates, a self-

contained breathing apparatus

(SCBA) with a full face-piece

operated in positive pressure

mode is recommended in case

of fire.[2]

Eye and Face Protection
Safety glasses with side

shields or goggles; Face shield

Protects against flying

particles, liquid chemicals, and

vapors.[4] Eye and face PPE

should be distinctly marked to

identify the manufacturer.[4]

Hand Protection
Chemical-resistant gloves

(e.g., nitrile, neoprene)

Prevents skin contact which

can cause irritation or allergic

reactions.[5] Always check the

specific glove type

recommended in the

substance's SDS.

Body Protection
Lab coat, coveralls, or

chemical-resistant apron

Provides a barrier against

spills and splashes.[4] For

substances that can be

absorbed through the skin,

additional protective clothing

may be necessary.

Foot Protection Closed-toe shoes
Protects feet from spills and

falling objects.

Operational Plan for Handling
A systematic approach to handling hazardous chemicals from receipt to disposal minimizes

risks.
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1. Receiving and Storage:

Inspect incoming containers for damage or leaks.

Store in a cool, dry, well-ventilated area away from incompatible materials.[2][3]

Keep containers tightly closed and properly labeled.[2][3]

Store locked up and in original containers protected from direct sunlight.[2][3]

2. Handling and Use:

Obtain special instructions before use and do not handle until all safety precautions have

been read and understood.[2][5]

Use with adequate ventilation and avoid breathing dust, fumes, gas, mist, vapors, or spray.

[2][3][5]

Wash hands and face thoroughly after handling and before eating, drinking, or smoking.[2][3]

Remove contaminated clothing and protective equipment before entering eating areas.[2][3]

Disposal Plan
Proper disposal of hazardous waste is crucial to prevent environmental contamination and

comply with regulations.

Waste Collection: Collect waste in designated, labeled, and closed containers.

Disposal Route: Dispose of contents and containers in accordance with all local, regional,

national, and international regulations.[2] Do not flush into surface water or sanitary sewer

systems.[5]

Spill Cleanup: In case of a spill, ventilate the area and evacuate personnel to safe areas.[5]

Soak up the spill with inert absorbent material (e.g., sand, silica gel) and transfer it to

properly labeled containers for disposal.[5] For dust spills, use a HEPA-filtered vacuum; do

not dry sweep.[2]
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Emergency Procedures
In the event of exposure, immediate action is critical.

Inhalation: Remove the victim to fresh air and keep them at rest in a position comfortable for

breathing.[2][5] If breathing is difficult, provide artificial respiration or oxygen.[2] Seek medical

attention.[2][5]

Skin Contact: Flush contaminated skin with plenty of water for at least 15 minutes.[2]

Remove contaminated clothing and shoes.[2] Get medical attention if irritation develops or

persists.[2]

Eye Contact: Rinse cautiously with water for several minutes, removing contact lenses if

present and easy to do.[5] Continue rinsing for at least 15 minutes.[6] Seek medical

attention.[5]

Ingestion: Wash out the mouth with water.[2] Do not induce vomiting unless directed by

medical personnel.[3] Seek immediate medical attention.[3]

Visualizing Emergency Response: Chemical Spill
Workflow
The following diagram illustrates a logical workflow for responding to a chemical spill, a critical

component of laboratory safety protocols.
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Caption: Workflow for Chemical Spill Response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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